Cas no 1157698-14-0 (2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1157698-14-0
• MF: C₁₁H₉ClO₄
• MW: 240.639762639999
• CID: 5920710
• PubChem ID: 43810306
• Update Time: 2025-07-16

2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid
• 1157698-14-0
• EN300-1997088

• Inchi： 1S/C11H9ClO4/c12-8-1-5(6-3-7(6)11(13)14)2-9-10(8)16-4-15-9/h1-2,6-7H,3-4H2,(H,13,14)
• InChI Key： VUFRNHYUBJGTCP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1CC1C(=O)O)OCO2

Computed Properties

• Exact Mass: 240.0189365g/mol
• Monoisotopic Mass: 240.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid

2-(7-Chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic Acid (CAS No. 1157698-14-0): A Comprehensive Overview

2-(7-Chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1157698-14-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel pharmaceuticals and chemical intermediates.

The molecular formula of 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid is C₁₃H₁₂ClO₄, and its molecular weight is approximately 283.68 g/mol. The compound features a cyclopropane ring attached to a 7-chloro-1,3-dioxaindan moiety, which imparts unique chemical properties and reactivity. The presence of the carboxylic acid group further enhances its utility in synthetic transformations and biological interactions.

Recent studies have highlighted the significance of 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid in the context of drug discovery and development. One notable application is its use as a key intermediate in the synthesis of bioactive molecules with potential therapeutic effects. For instance, researchers have explored its role in the development of compounds targeting specific enzymes and receptors involved in various diseases, such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid exhibit potent inhibitory activity against certain kinases, which are crucial enzymes implicated in cell signaling pathways. This finding opens up new avenues for the design of targeted therapies that can selectively modulate these pathways without causing significant side effects.

Beyond its pharmaceutical applications, 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid has also been investigated for its potential as a chemical probe in biological research. Its unique structure allows it to interact with specific biomolecules, making it a valuable tool for understanding complex biological processes at the molecular level. For example, it has been used to study protein-protein interactions and to identify novel binding sites on target proteins.

The synthetic accessibility of 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid has further contributed to its widespread use in both academic and industrial settings. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the carboxylic acid moiety. These synthetic strategies not only facilitate large-scale production but also enable the preparation of structurally diverse derivatives for further optimization.

In addition to its direct applications, 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid serves as a building block for more complex molecules with enhanced biological activity. For instance, it can be used as a starting material for the synthesis of prodrugs that are designed to improve drug delivery and pharmacokinetic properties. Prodrugs derived from this compound have shown improved solubility and stability, leading to better therapeutic outcomes.

The environmental impact of 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid is another important consideration in its development and use. Researchers are actively working on developing greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing emphasis on sustainable chemistry practices and responsible resource management.

In conclusion, 2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1157698-14-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable asset in the fields of medicinal chemistry and biological research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.